Cas no 705958-83-4 (N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide
• CAS No: 705958-83-4
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 5928999
• PubChem ID: 3237619
• Update Time: 2025-05-19

N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide
• ChemDiv3_013516
• N-(sec-butyl)-1-(ethylsulfonyl)piperidine-4-carboxamide
• SR-01000145073
• SR-01000145073-1
• BRD-A82039920-001-01-1
• CHEMBL1905118
• F0919-7249
• N-butan-2-yl-1-ethylsulfonylpiperidine-4-carboxamide
• N-(butan-2-yl)-1-(ethylsulfonyl)piperidine-4-carboxamide
• AKOS000440279
• AKOS017276582
• IDI1_029666
• MLS000096228
• 705958-83-4
• SMR000032176
• HMS2489M17
• HMS1511G08

• Inchi： 1S/C12H24N2O3S/c1-4-10(3)13-12(15)11-6-8-14(9-7-11)18(16,17)5-2/h10-11H,4-9H2,1-3H3,(H,13,15)
• InChI Key： YFSKKGCANSBGHO-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C(NC(C)CC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 276.15076381g/mol
• Monoisotopic Mass: 276.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide

Professional Introduction to N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide (CAS No. 705958-83-4)

N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 705958-83-4, features a unique structural framework that combines a piperidine core with functional groups that make it a promising candidate for various biochemical applications. The presence of an ethanesulfonyl group and a butyl substituent on the piperidine ring imparts specific chemical properties that are highly relevant to modern medicinal chemistry.

The piperidine scaffold is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 4-position of the piperidine ring is often modified to enhance binding affinity and selectivity. The introduction of the ethanesulfonyl group at the 1-position adds a polar, sulfonamide moiety, which can improve solubility and metabolic stability. Meanwhile, the butyl group at the 4-position provides additional hydrophobic interactions, further tailoring the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide exhibits favorable interactions with several protein targets, making it a potential lead compound for drug development. For instance, its structural features suggest it may interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the piperidine ring, followed by sulfonylation and alkylation reactions. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize byproduct formation. These advances in synthetic chemistry have made it feasible to produce complex molecules like N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide on a scalable basis.

In the realm of drug discovery, N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide has been explored for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in modulating certain biological pathways, although further research is needed to fully elucidate its mechanism of action. The compound's structural versatility allows for derivative synthesis, enabling researchers to fine-tune its pharmacological properties. By modifying substituents or functional groups, new analogs can be generated to improve potency, selectivity, and pharmacokinetic characteristics.

The use of high-throughput screening (HTS) technologies has accelerated the identification of promising candidates like N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide. These platforms allow for rapid testing of thousands of compounds against various biological targets, facilitating the discovery of novel drug candidates. Additionally, structure-based drug design approaches leverage computational models to predict how modifications to the molecular structure will affect binding affinity and selectivity. This integrative approach has been instrumental in optimizing compounds for clinical development.

The role of N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide in medicinal chemistry extends beyond its potential as a drug candidate. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. Researchers often use such compounds as starting points for exploring new chemical space, leading to innovative therapeutic strategies. The growing interest in modular drug design underscores the importance of versatile intermediates like this one in modern pharmaceutical research.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. N-(butan-2-yl)-1-(ethanesulfonyl)piperidine-4-carboxamide exemplifies how structural innovation can drive progress in drug discovery. Its unique combination of functional groups makes it a compelling candidate for further investigation, both in academic research and industrial settings. The continued exploration of such compounds promises to yield new insights into disease mechanisms and effective treatments.